Apraclonidine
Apraclonidine
Apraclonidine is an imidazoline that is 2-amino 4,5-dihydro-1H-imidazoline in which one of the exocyclic amino hydrogens has been replaced by a 4-amino-2,6-dichlorophenyl group. It has a role as an alpha-adrenergic agonist, an antiglaucoma drug, an ophthalmology drug, a beta-adrenergic agonist and a diagnostic agent. It is a member of imidazolines, a dichlorobenzene and a member of guanidines. It is a conjugate base of an apraclonidine(1+).
Apraclonidine, also known as iopidine, is a sympathomimetic used in glaucoma therapy. It is an alpha2-adrenergic agonist.
Apraclonidine is an alpha-Adrenergic Agonist. The mechanism of action of apraclonidine is as an Adrenergic alpha-Agonist.
Apraclonidine is a clonidine derivative with selective alpha-2-adrenergic agonistic activity. Upon ocular administration, apraclonidine enhances aqueous humor uveoscleral outflow and decreases aqueous production by vasoconstriction. This may decrease intraocular pressure (IOP).
APRACLONIDINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1987 and is indicated for glaucoma and has 1 investigational indication.
relieves postoperative intraocular pressure following trabeculoplasty; RN given refers to parent cpd
See also: Apraclonidine Hydrochloride (active moiety of).
Apraclonidine, also known as iopidine, is a sympathomimetic used in glaucoma therapy. It is an alpha2-adrenergic agonist.
Apraclonidine is an alpha-Adrenergic Agonist. The mechanism of action of apraclonidine is as an Adrenergic alpha-Agonist.
Apraclonidine is a clonidine derivative with selective alpha-2-adrenergic agonistic activity. Upon ocular administration, apraclonidine enhances aqueous humor uveoscleral outflow and decreases aqueous production by vasoconstriction. This may decrease intraocular pressure (IOP).
APRACLONIDINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1987 and is indicated for glaucoma and has 1 investigational indication.
relieves postoperative intraocular pressure following trabeculoplasty; RN given refers to parent cpd
See also: Apraclonidine Hydrochloride (active moiety of).
Brand Name:
Vulcanchem
CAS No.:
66711-21-5
VCID:
VC0003829
InChI:
InChI=1S/C9H10Cl2N4/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9/h3-4H,1-2,12H2,(H2,13,14,15)
SMILES:
Array
Molecular Formula:
C9H10Cl2N4
Molecular Weight:
245.11 g/mol
Apraclonidine
CAS No.: 66711-21-5
Cat. No.: VC0003829
Molecular Formula: C9H10Cl2N4
Molecular Weight: 245.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Apraclonidine is an imidazoline that is 2-amino 4,5-dihydro-1H-imidazoline in which one of the exocyclic amino hydrogens has been replaced by a 4-amino-2,6-dichlorophenyl group. It has a role as an alpha-adrenergic agonist, an antiglaucoma drug, an ophthalmology drug, a beta-adrenergic agonist and a diagnostic agent. It is a member of imidazolines, a dichlorobenzene and a member of guanidines. It is a conjugate base of an apraclonidine(1+). Apraclonidine, also known as iopidine, is a sympathomimetic used in glaucoma therapy. It is an alpha2-adrenergic agonist. Apraclonidine is an alpha-Adrenergic Agonist. The mechanism of action of apraclonidine is as an Adrenergic alpha-Agonist. Apraclonidine is a clonidine derivative with selective alpha-2-adrenergic agonistic activity. Upon ocular administration, apraclonidine enhances aqueous humor uveoscleral outflow and decreases aqueous production by vasoconstriction. This may decrease intraocular pressure (IOP). APRACLONIDINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1987 and is indicated for glaucoma and has 1 investigational indication. relieves postoperative intraocular pressure following trabeculoplasty; RN given refers to parent cpd See also: Apraclonidine Hydrochloride (active moiety of). |
|---|---|
| CAS No. | 66711-21-5 |
| Molecular Formula | C9H10Cl2N4 |
| Molecular Weight | 245.11 g/mol |
| IUPAC Name | 2,6-dichloro-1-N-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine |
| Standard InChI | InChI=1S/C9H10Cl2N4/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9/h3-4H,1-2,12H2,(H2,13,14,15) |
| Standard InChI Key | IEJXVRYNEISIKR-UHFFFAOYSA-N |
| Canonical SMILES | C1CN=C(N1)NC2=C(C=C(C=C2Cl)N)Cl.Cl |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator